3-[(4-Fluorophenyl)sulfonyl]-1-(2-naphthyl)-1-propanone

• IUPAC Name: 3-(4-fluorophenyl)sulfonyl-1-naphthalen-2-ylpropan-1-one
• InChI: InChI=1S/C19H15FO3S/c20-17-7-9-18(10-8-17)24(22,23)12-11-19(21)16-6-5-14-3-1-2-4-15(14)13-16/h1-10,13H,11-12H2
• InChI Key: XPPZROKRJUKLHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)CCS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H15FO3S
• Molecular Weight: 342.4 g/mol
• CAS No.: 477334-50-2

Description

3-[(4-Fluorophenyl)sulfonyl]-1-(2-naphthyl)-1-propanone is a chemical compound with the linear formula C19H15FO3S. It has a molecular weight of 342.392. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The linear formula of this compound is C19H15FO3S. This indicates that the compound consists of 19 carbon atoms, 15 hydrogen atoms, 1 fluorine atom, 3 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Resolution and Antiandrogen Activity

The resolution of a nonsteroidal antiandrogen that shares a structural motif with the compound demonstrates the relevance of fluorophenylsulfonyl groups in medicinal chemistry. Specifically, the process involves chromatographic separation and determination of active enantiomers, showcasing the compound's potential in drug development for androgen-responsive conditions (Tucker & Chesterson, 1988).

Fluorescent Amino Acid Incorporation

A study on the biosynthetic incorporation of a low-molecular-weight fluorophore into proteins at defined sites provides insight into the utility of fluorophenylsulfonyl derivatives in biochemistry and cellular biology. This application facilitates studies of protein structure, dynamics, and interactions, both in vitro and in vivo (Summerer et al., 2006).

Fuel Cell Applications

Research into sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, utilizing bis(4-fluorophenyl)sulfone as a comonomer, underscores the importance of such structures in developing materials for fuel-cell applications. The study highlights the potential for improving proton conductivity and mechanical properties, which are critical for efficient fuel cell operation (Bae, Miyatake, & Watanabe, 2009).

Chemical Synthesis and Reactivity

The condensation of sulfones with ketones and aldehydes, including studies on fluorophenylsulfonyl derivatives, illustrates the role of these compounds in synthetic organic chemistry. The research provides insights into the formation of diverse products, demonstrating the versatility of sulfone-containing compounds in facilitating complex chemical transformations (Garst et al., 2006).

Polymer Science

Investigations into comb-shaped poly(arylene ether sulfone)s for proton exchange membranes highlight the application of fluorophenylsulfonyl-containing polymers in the development of materials with high proton conductivity. Such studies are crucial for advancing polymer electrolyte membrane fuel cell technologies (Kim, Robertson, & Guiver, 2008).

Safety and Hazards

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